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Compound of Interest

Compound Name: Cephapirin Benzathine

Cat. No.: B047228

Abstract

This application note details a sensitive and robust Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry (UPLC-MS/MS) method for the quantitative analysis of
Cephapirin Benzathine in bovine milk. The protocol employs a straightforward sample
preparation procedure involving protein precipitation followed by solid-phase extraction (SPE)
for cleanup. The chromatographic separation is achieved on a C18 reversed-phase column
with a gradient elution, and detection is performed using a triple quadrupole mass spectrometer
in Multiple Reaction Monitoring (MRM) mode. This method is highly suitable for routine
monitoring of Cephapirin residues in milk, ensuring food safety and compliance with regulatory
limits.

Introduction

Cephapirin is a first-generation cephalosporin antibiotic widely used in veterinary medicine for
the treatment of mastitis in dairy cattle. Its benzathine salt form provides a long-acting
formulation. Monitoring for residual levels of Cephapirin in milk is crucial to prevent potential
allergic reactions in consumers and to mitigate the development of antibiotic resistance.[1] This
application note presents a validated UPLC-MS/MS method that offers high sensitivity,
selectivity, and accuracy for the determination of Cephapirin Benzathine in milk.

Experimental Protocols
Materials and Reagents
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e Cephapirin standard (Sigma-Aldrich)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)

o Water (ultrapure, Milli-Q or equivalent)

e 50 mM Phosphate buffer solution (pH 8.5)

Oasis HLB SPE cartridges

Standard Solution Preparation

A stock solution of Cephapirin was prepared by dissolving the standard in ultrapure water to a
concentration of 100 pg/mL.[2] Intermediate and working standard solutions were prepared by
serial dilution of the stock solution with water.

Sample Preparation

e Protein Precipitation: To 1 mL of milk sample, add 2 mL of cold acetonitrile. Vortex for 1
minute to precipitate proteins.

o Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C.

 Dilution: Transfer the supernatant to a clean tube and dilute with 50mM phosphate buffer
solution (pH 8.5).[3]

¢ Solid-Phase Extraction (SPE):

o Condition an Oasis HLB SPE cartridge with 3 mL of methanol followed by 3 mL of
ultrapure water.

o Load the diluted supernatant onto the SPE cartridge.

o Wash the cartridge with 2 mL of ultrapure water to remove interferences.
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o Elute the analyte with 3 mL of methanol.

o Evaporation and Reconstitution: Dry the eluate under a gentle stream of nitrogen.
Reconstitute the residue in the mobile phase for UPLC-MS/MS analysis.[3]

UPLC-MS/MS Conditions

UPLC System: Waters ACQUITY UPLC or equivalent Column: XBridge C18, 100 mm x 4.6
mm, 3.5 um[4] Column Temperature: 40°C[4] Autosampler Temperature: 8°C[2][4] Mobile
Phase A: 0.15% Formic acid in water[4] Mobile Phase B: Acetonitrile[4] Flow Rate: 0.6
mL/min[4] Injection Volume: 50 pL[4]

Gradient Program:

Time (min) % Mobile Phase A % Mobile Phase B
0.0 80 20
5.0 5 95
5.5 80 20
8.0 80 20

Mass Spectrometer: Triple Quadrupole Mass Spectrometer lonization Source: Electrospray
lonization (ESI), Positive Mode[4] MRM Transitions:

Product lon (m/z) - Product lon (m/z) -
Analyte Precursor lon (m/z) . .

Quantifier Qualifier
Cephapirin 424.0 292.0 320.0

MS Parameters:
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Parameter Value

Declustering Potential (DP) 40V

Entrance Potential (EP) 10V

Collision Energy (CE) 25V (for m/z 292.0), 22 V (for m/z 320.0)
Nebulizer Gas (GS1) 45 psi

Turbo Gas (GS2) 45 psi

MS Temperature 400°C

Data Presentation

Method Validation Summary

The UPLC-MS/MS method was validated for linearity, limit of detection (LOD), limit of
guantification (LOQ), accuracy, and precision.

Table 1: Linearity, LOD, and LOQ

Linear Range
Analyte (ppb) R? LOD (ppb) LOQ (ppb)
Pp

Cephapirin 04-15 >0.99 0.15 0.4

Data adapted from a study on Cephapirin and Ceftiofur analysis.[1][4][5]

Table 2: Accuracy and Precision
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Spiked

Concentration Mean Recovery (%) RSD (%) - Intra-day  RSD (%) - Inter-day
(ppb)

0.4 (LOQ) 85.2 <10 <15

0.5 92.7 <10 <15

1.0 98.5 <10 <15

15 105.3 <10 <15

Recovery values were observed to be between 80% and 120% for all levels, indicating good
accuracy.[4] Intra- and inter-day variations were acceptable (<10% and <15% respectively).[2]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for Cephapirin Benzathine quantification in milk.

Conclusion

The developed UPLC-MS/MS method provides a reliable and sensitive tool for the
quantification of Cephapirin Benzathine in bovine milk. The sample preparation is effective in
removing matrix interferences, and the chromatographic and mass spectrometric conditions are
optimized for high selectivity and sensitivity. This method is suitable for high-throughput
analysis in regulatory and research laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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